Cas no 2034617-70-2 (2,2-dimethyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}propanamide)

• Product Name: 2,2-dimethyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}propanamide
• CAS No: 2034617-70-2
• MF: C₁₅H₂₀N₄O
• MW: 272.345502853394
• CID: 6252662
• PubChem ID: 119106184
• Update Time: 2025-06-07

2,2-dimethyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}propanamide
• AKOS026705438
• 2,2-dimethyl-N-[[6-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]propanamide
• 2034617-70-2
• N-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)pivalamide
• F6573-0006
• 2,2-dimethyl-N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}propanamide

• Inchi： 1S/C15H20N4O/c1-15(2,3)14(20)17-10-11-5-6-12(16-9-11)13-7-8-18-19(13)4/h5-9H,10H2,1-4H3,(H,17,20)
• InChI Key： WFFAXUPDOYFJGF-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NCC1=CN=C(C=C1)C1=CC=NN1C

Computed Properties

• Exact Mass: 272.16371127g/mol
• Monoisotopic Mass: 272.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.8Ų

Additional information on 2,2-dimethyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}propanamide

Introduction to 2,2-dimethyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}propanamide (CAS No. 2034617-70-2)

2,2-dimethyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}propanamide (CAS No. 2034617-70-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research findings related to this compound.

The molecular structure of 2,2-dimethyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}propanamide is composed of a pyridine ring substituted with a 1-methylpyrazole moiety and a dimethylpropanamide group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyridine ring is known for its aromaticity and ability to form hydrogen bonds, while the 1-methylpyrazole moiety contributes to the compound's lipophilicity and bioavailability. The dimethylpropanamide group further enhances the molecule's stability and solubility in various solvents.

Recent studies have highlighted the pharmacological activities of 2,2-dimethyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}propanamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 2,2-dimethyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}propanamide has shown significant antioxidant activity. Free radicals are known to cause oxidative stress, which can lead to cellular damage and various diseases. Research has shown that this compound scavenges free radicals effectively, thereby protecting cells from oxidative damage. This antioxidant property could be beneficial in preventing or treating conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

In the realm of cancer research, 2,2-dimethyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}propanamide has exhibited antiproliferative effects on various cancer cell lines. Studies have demonstrated that it induces apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer. This makes it a potential therapeutic agent for cancer treatment.

The pharmacokinetic properties of 2,2-dimethyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}propanamide have also been investigated. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

In conclusion, 2,2-dimethyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}propanamide (CAS No. 2034617-70-2) is a promising compound with diverse therapeutic potential. Its unique chemical structure confers specific biological activities that make it a valuable candidate for further research and development in areas such as anti-inflammatory therapy, antioxidant protection, and cancer treatment. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.